Cas no 137-66-6 (Ascorbyl palmitate)

• Product Name: Ascorbyl palmitate
• CAS No: 137-66-6
• MF: C₂₂H₃₈O₇
• MW: 414.53292798996
• MDL: MFCD00005377
• CID: 36393
• PubChem ID: 24890608
• Update Time: 2025-09-11

Ascorbyl palmitate Chemical and Physical Properties

Names and Identifiers

• 6-O-palmitoyl-L-ascorbic acid
• L-Ascorbic acid 6-palmitate
• Vitamin C Palmitate
• L-Ascorbyl 6-Palmitate
• Ascorbyl palmitate
• (S)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl palmitate
• 3-AMinoMethyl-3,5,5-triMethylcyclohexylaMine
• 6-O-Palmitoyl-L-ascorbic acid,L-Ascorbyl palmitate,Ascorbic acid 6-palmitate
• Ascorbic acid 6-palmitate
• ascorbic palmitate
• ascorbyl palmit
• L-Ascorbic acid 6-hexadecanoate
• L-Ascorbyl palmitate
• L-Ascorbyl palmitate,Ascorbic acid 6-palmitate,E304
• L-ascoryl palitate
• ondascora
• scorbic
• scorbicpalmitate
• NSC 402451
• E304
• ascorbyl
• quicifal
• cetylascorbate
• Ascorbyl palMi
• ascorbicpalmitate
• Ascorbyl monopalmitate
• Ascorbyl palmitate [NF]
• QN83US2B0N
• 6-O-Palmitoyl ascorbate
• Ascorbyl palmitate (NF)
• Ascorbyl palmitate (VAN)
• DSSTox_RID_79785
• DSSTox_CID_21611
• DSSTox_GSID_41611
• 6-
• AscorbylPalmitate
• 6-O-Palmitoyl-L-ascorbic acid, analytical reference material
• Cetyl ascorbate
• HY-B0987
• CCG-207947
• Ascorbyl 6-palmitate
• Grindox 562
• SCHEMBL15363
• [(2S)-2-[(2R)-3,4-dihydroxy-5-oxo-2H-furan-2-yl]-2-hydroxyethyl] hexadecanoate
• Ascorbyl Palmitate, Pharmaceutical Secondary Standard; Certified Reference Material
• A0540
• 6-O-Palmitoyl-L-ascorbic acid, BioXtra, >=99.0% (RT)
• ASCORBYL PALMITATE [VANDF]
• ASCORBYL PALMITATE [USP-RS]
• 6-Palmitoyl-L-ascorbic acid
• Ascorbic acid palmitate (ester)
• EINECS 205-305-4
• BDBM50451094
• Ascorboyl palmitate
• ASCORBYL PALMITATE [WHO-DD]
• MFCD00005377
• NCGC00255543-01
• 5-18-05-00031 (Beilstein Handbook Reference)
• D02412
• Ascorbyl palmitate, United States Pharmacopeia (USP) Reference Standard
• s2532
• SCHEMBL17817668
• CAS-137-66-6
• L-Ascorbic acid, 6-hexadecanoate
• Ascorbic acid 6-palmitate, meets USP testing specifications
• Tox21_301926
• NSC-402451
• HSDB 418
• CHEMBL220190
• ASCORBYL PALMITATE [MART.]
• CCRIS 3930
• E-304
• ASCORBYL PALMITATE [EP MONOGRAPH]
• 137-66-6
• 6-O-Palmitoylascorbic acid
• 6-O-Palmitoyl-L-ascorbic acid, Vetec(TM) reagent grade, 95%
• DTXSID3041611
• ASCORBYL PALMITATE [II]
• CHEBI:140768
• C22H38O7
• SW220267-1
• BRN 0096552
• Ins-304
• NS00005460
• Q424521
• Ascorbyl palmitate, European Pharmacopoeia (EP) Reference Standard
• NCGC00161605-01
• AS-12990
• ASCORBYL PALMITATE [HSDB]
• Ins no.304
• Ascorbyl 6-hexadecanoate, L-
• AKOS015895292
• Ascorbylpalmitic acid
• D88276
• ASCORBYL PALMITATE [FCC]
• DTXCID1021611
• UNII-QN83US2B0N
• CS-4478
• Tox21_113637
• L-Ascorbyl 6-pal
• Ascorbyl palmitate; (2S)-2-[(2R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl]-2-hydroxyethyl hexadecanoate

• MDL： MFCD00005377
• Inchi： 1S/C22H38O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(24)28-16-17(23)21-19(25)20(26)22(27)29-21/h17,21,23,25-26H,2-16H2,1H3
• InChI Key： QAQJMLQRFWZOBN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(OCC(C1C(O)=C(O)C(=O)O1)O)=O

Computed Properties

• Exact Mass: 414.26200
• Monoisotopic Mass: 414.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 6.3
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: White or slightly yellow powder
• Density: 1.1500
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 512.7°C at 760 mmHg
• Flash Point: 178.1ºC
• Refractive Index: 22.5 ° (C=1, EtOH)
• Solubility: Slightly soluble in ethyl alcohol.
• PSA: 113.29000
• LogP: 4.62480
• Sensitiveness: Sensitive to light
• Optical Activity: [α]20/D +23±1°, c = 1% in ethanol
• Solubility: 1g is soluble in about 4.5ml of ethanol, very slightly soluble in water and vegetable oil

Ascorbyl palmitate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22； R36/37/38
• Safety Instruction： S26-S36
• RTECS：CI7671040
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds